Cas no 2138291-59-3 (Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)-)

• Product Name: Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)-
• CAS No: 2138291-59-3
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 5280693
• Update Time: 2025-06-08

Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)-

• Inchi： 1S/C9H8BrF/c1-2-4-7-8(10)5-3-6-9(7)11/h2-3,5-6H,1,4H2
• InChI Key： MYULRSVIADDGJV-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(F)=C1CC=C

Additional information on Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)-

Recent Advances in the Study of 2138291-59-3 and Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)- in Chemical Biology and Pharmaceutical Research

The compound 2138291-59-3 and its derivative, Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the synthetic versatility of 2138291-59-3, which serves as a key intermediate in the preparation of various bioactive molecules. The compound's ability to undergo selective functionalization makes it a valuable building block in medicinal chemistry. Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)-, a derivative of 2138291-59-3, has been investigated for its potential as a precursor in the synthesis of novel fluorinated compounds, which are increasingly important in the development of pharmaceuticals due to their enhanced metabolic stability and bioavailability.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)- in the synthesis of fluorinated analogs of known anticancer agents. The study reported that the introduction of fluorine atoms at specific positions in the molecular framework significantly improved the compounds' binding affinity to target proteins, leading to enhanced therapeutic effects. These findings underscore the importance of fluorinated intermediates like Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)- in modern drug design.

Another area of active research involves the use of 2138291-59-3 in the development of enzyme inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of inhibitors targeting a key enzyme involved in inflammatory pathways. The study utilized 2138291-59-3 as a core scaffold, demonstrating its utility in creating potent and selective inhibitors. The results indicated that modifications to the scaffold could fine-tune the inhibitors' activity, offering a promising avenue for the treatment of chronic inflammatory diseases.

Furthermore, the pharmacokinetic properties of derivatives based on Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)- have been a focus of recent investigations. A study in the European Journal of Pharmaceutical Sciences explored the metabolic stability and distribution of these compounds in preclinical models. The findings revealed favorable pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects, suggesting their potential as candidates for further development in therapeutic applications.

In conclusion, the ongoing research on 2138291-59-3 and Benzene, 1-bromo-3-fluoro-2-(2-propen-1-yl)- highlights their significant roles in advancing chemical biology and pharmaceutical sciences. These compounds not only serve as valuable tools in synthetic chemistry but also hold promise for the development of new therapeutic agents. Future studies are expected to further elucidate their mechanisms of action and expand their applications in drug discovery.